Cas no 918659-06-0 (Nonanenitrile, 3-hydroxy-, (3S)-)

• Product name: Nonanenitrile, 3-hydroxy-, (3S)-
• CAS No: 918659-06-0
• MF: C₉H₁₇NO
• MW: 155.23738
• CID: 771886
• PubChem ID: 71426518

Nonanenitrile, 3-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Nonanenitrile, 3-hydroxy-, (3S)-
• DTXSID80845274
• (3S)-3-Hydroxynonanenitrile
• 918659-06-0

• Inchi： InChI=1S/C9H17NO/c1-2-3-4-5-6-9(11)7-8-10/h9,11H,2-7H2,1H3/t9-/m0/s1
• InChI Key： LRAARMBQGRNMAY-VIFPVBQESA-N
• SMILES： CCCCCCC(CC#N)O

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų